Cas no 1187929-13-0 (3-Benzyl-1-phenyl-piperazine dihydrochloride)

• Product Name: 3-Benzyl-1-phenyl-piperazine dihydrochloride
• CAS No: 1187929-13-0
• MF: C₁₇H₂₂Cl₂N₂
• MW: 325.275982379913
• MDL: MFCD08457625
• CID: 2604072
• Update Time: 2025-05-24

3-Benzyl-1-phenyl-piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-1-phenyl-piperazine dihydrochloride
• 3-benzyl-1-phenylpiperazine dihydrochloride

• MDL： MFCD08457625
• Inchi： 1S/C17H20N2.2ClH/c1-3-7-15(8-4-1)13-16-14-19(12-11-18-16)17-9-5-2-6-10-17;;/h1-10,16,18H,11-14H2;2*1H
• InChI Key： MOFQAYPZUFGSIE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2)CCNC(CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 15.3

3-Benzyl-1-phenyl-piperazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-Benzyl-1-phenyl-piperazine dihydrochloride

3-Benzyl-1-phenyl-piperazine dihydrochloride (CAS No. 1187929-13-0)

3-Benzyl-1-phenyl-piperazine dihydrochloride, also known by its CAS number 1187929-13-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a foundational structure for numerous bioactive molecules. The presence of the benzyl and phenyl groups in its structure introduces unique electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 3-Benzyl-1-phenyl-piperazine dihydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

In terms of applications, this compound has shown promise in drug discovery efforts. Its piperazine core is known to exhibit affinity for various biological targets, including GPCRs (G-protein coupled receptors) and ion channels. Recent studies have highlighted its potential as a modulator of serotonin reuptake, suggesting its utility in the development of antidepressant agents. Additionally, the compound's ability to act as a template for further functionalization has opened avenues for creating libraries of structurally diverse molecules for high-throughput screening.

The structural versatility of 3-Benzyl-1-phenyl-piperazine dihydrochloride extends to its use in materials science. Its ability to form coordination polymers with metal ions has been explored for applications in catalysis and sensing technologies. For instance, researchers have demonstrated that this compound can serve as a ligand in metalloporphyrin complexes, exhibiting enhanced catalytic activity in oxidation reactions.

From an environmental standpoint, the compound's biodegradability and eco-friendly synthesis pathways are areas of active research. Green chemistry approaches, such as the use of renewable feedstocks and solvent-free reaction conditions, are being investigated to minimize the environmental footprint associated with its production.

In conclusion, 3-Benzyl-1-phenyl-piperazine dihydrochloride (CAS No. 1187929-13-0) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its continued exploration in cutting-edge research promises to unlock new possibilities in drug development, materials innovation, and sustainable chemistry practices.